Cas no 158257-69-3 (N-{(2-cyanophenyl)methylideneamino}guanidine hydrochloride)

• Product Name: N-{(2-cyanophenyl)methylideneamino}guanidine hydrochloride
• CAS No: 158257-69-3
• CID: 4607005
• PubChem ID: 131985043
• Update Time: 2025-05-23

N-{(2-cyanophenyl)methylideneamino}guanidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-{[(2-cyanophenyl)methylidene]amino}guanidine hydrochloride
• N-{(2-cyanophenyl)methylideneamino}guanidine hydrochloride

Additional information on N-{(2-cyanophenyl)methylideneamino}guanidine hydrochloride

N-{(2-Cyanophenyl)methylideneamino}Guanidine Hydrochloride: A Comprehensive Overview

N-{(2-Cyanophenyl)methylideneamino}Guanidine Hydrochloride, commonly referred to by its CAS number 158257-69-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development and material science.

The molecular structure of N-{(2-Cyanophenyl)methylideneamino}Guanidine Hydrochloride is characterized by a guanidine core, which is a nitrogen-rich functional group known for its strong hydrogen bonding capabilities and high basicity. The presence of the 2-cyanophenyl group introduces additional electronic and steric effects, making this compound versatile for various chemical reactions and biological interactions.

Recent studies have highlighted the potential of this compound in the development of novel therapeutic agents. Researchers have explored its role as a scaffold for designing inhibitors targeting specific enzymes involved in diseases such as cancer and neurodegenerative disorders. The ability of N-{(2-Cyanophenyl)methylideneamino}Guanidine Hydrochloride to form stable complexes with metal ions has also been investigated, opening avenues for its use in metalloenzyme inhibition and metal-based drug delivery systems.

In terms of synthesis, this compound can be prepared through a variety of methods, including condensation reactions and nucleophilic substitution. The choice of synthetic pathway often depends on the desired purity, scalability, and cost-effectiveness. Recent advancements in catalytic techniques have enabled more efficient syntheses, reducing production costs and environmental impact.

The pharmacokinetic properties of N-{(2-Cyanophenyl)methylideneamino}Guanidine Hydrochloride have been studied extensively. Its bioavailability, metabolism, and excretion profiles are critical factors in determining its suitability as a drug candidate. Preclinical studies suggest that this compound exhibits favorable absorption characteristics and minimal toxicity at therapeutic doses, making it a promising candidate for further clinical evaluation.

Moreover, the compound's stability under various environmental conditions has been a focus of recent research. Understanding its degradation pathways is essential for ensuring the safety and efficacy of formulations containing this compound. Studies have shown that N-{(2-Cyanophenyl)methylideneamino}Guanidine Hydrochloride demonstrates good stability under physiological conditions, which is a desirable trait for pharmaceutical applications.

In conclusion, N-{(2-Cyanophenyl)methylideneamino}Guanidine Hydrochloride (CAS No. 158257-69-3) represents a valuable molecule with diverse applications across multiple scientific disciplines. Its unique chemical properties, coupled with recent advancements in synthesis and pharmacological studies, position it as a key player in the development of innovative therapeutic agents and materials.